![molecular formula C11H18N2S B6279388 methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine CAS No. 2167827-44-1](/img/no-structure.png)
methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine
Overview
Description
Methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine, also known as MTP, is a heterocyclic amine compound that has been studied for its potential applications in scientific research. It is an alkylated amine, meaning it contains both alkyl and amino groups, and is a derivative of thienopyridine. MTP has been studied for its potential to act as a ligand, meaning it can bind to metals, and its ability to interact with proteins. As a result, it has been studied for its potential applications in scientific research, including biological and medical research.
Scientific Research Applications
Methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine has been studied for its potential applications in scientific research. It has been studied as a potential ligand for metal complexes, and its ability to interact with proteins has been investigated. It has also been studied for its potential applications in biological and medical research, including its potential to be used as a drug delivery system. Its ability to interact with proteins has been studied for its potential to be used as a tool for studying protein-protein interactions, and its ability to bind to metals has been studied for its potential to be used as a catalyst in chemical reactions.
Mechanism of Action
Methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine has been studied for its potential to act as a ligand, meaning it can bind to metals. Its ability to interact with proteins has been studied for its potential to be used as a tool for studying protein-protein interactions. methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine binds to proteins through hydrogen bonding and Van der Waals forces, and can form complexes with proteins that can be used to study protein-protein interactions. methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine can also bind to metals, and can form metal-methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine complexes that can be used as catalysts in chemical reactions.
Biochemical and Physiological Effects
methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine has been studied for its potential applications in biological and medical research. Its ability to interact with proteins has been studied for its potential to be used as a tool for studying protein-protein interactions, and its ability to bind to metals has been studied for its potential to be used as a catalyst in chemical reactions. methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine has also been studied for its potential to be used as a drug delivery system, and its ability to interact with proteins has been studied for its potential to be used as a tool for studying the biochemical and physiological effects of drugs.
Advantages and Limitations for Lab Experiments
Methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine has several advantages for use in laboratory experiments. Its ability to bind to metals and proteins makes it a useful tool for studying protein-protein interactions and for catalyzing chemical reactions. Additionally, it is a relatively inexpensive and easily synthesized compound, making it a cost-effective choice for laboratory experiments. However, methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine also has some limitations. It is a relatively small molecule, which can limit its ability to interact with larger proteins. Additionally, its ability to interact with proteins is dependent on the pH of the solution, meaning that the pH must be carefully controlled in order to ensure optimal results.
Future Directions
Methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine has a number of potential applications in scientific research, and there are a number of potential future directions for research. These include further research into its potential to be used as a drug delivery system, its potential to be used as a tool for studying protein-protein interactions, and its potential to be used as a catalyst in chemical reactions. Additionally, research into its potential to be used as a tool for studying the biochemical and physiological effects of drugs could be beneficial. Finally, further research into its potential to be used as a tool for studying the role of metals in biological systems could be beneficial.
Synthesis Methods
Methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine can be synthesized from a variety of starting materials, including thiophene and pyridine. The synthesis of methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine involves the reaction of the two starting materials with an alkylating agent, such as dimethyl sulfate, to generate the desired product. The reaction is typically carried out in aqueous medium, such as ethanol or methanol, and is typically conducted at temperatures between 100 and 150°C. The reaction is generally complete within a few hours, and the product can be isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine' involves the reaction of 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine with 2-bromo-1-(methylamino)propane in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine", "2-bromo-1-(methylamino)propane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes to ensure complete dissolution.", "Step 3: Slowly add 2-bromo-1-(methylamino)propane to the solution while stirring continuously.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool to room temperature and then add water to the mixture.", "Step 6: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and then evaporate the solvent under reduced pressure to obtain the desired product." ] } | |
CAS RN |
2167827-44-1 |
Product Name |
methyl(1-{4H,5H,6H,7H-thieno[2,3-c]pyridin-6-yl}propan-2-yl)amine |
Molecular Formula |
C11H18N2S |
Molecular Weight |
210.3 |
Purity |
95 |
Origin of Product |
United States |
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